2-(Aminomethyl)-5-fluorobenzonitrile trifluoroacetic acid salt

• Molecular Formula: C10H8F4N2O2
• Molecular Weight: 264.18 g/mol
• IUPAC Name: 2-(aminomethyl)-5-fluorobenzonitrile;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C8H7FN2.C2HF3O2/c9-8-2-1-6(4-10)7(3-8)5-11;3-2(4,5)1(6)7/h1-3H,4,10H2;(H,6,7)
• InChI Key: USKZGDNSLFTINV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C#N)CN.C(=O)(C(F)(F)F)O

Description

2-(Aminomethyl)-5-fluorobenzonitrile trifluoroacetic acid salt is a useful research compound. Its molecular formula is C10H8F4N2O2 and its molecular weight is 264.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A round-bottom flask was charged with intermediate 106, tert-butyl 2-cyano-4-fluorobenzylcarbamate, (1.9 g, 7.591 mmol) then treated with trifluoroacetic acid (20 ml) at room temperature. After 1 h, the reaction mixture was concentrated to give a yellow oil which was dissolved in CHCl3 and re-concentrated to afford the title compound (2.01 g, 100% yield) as a pale yellow solid. LCMS (M+H) calcd for C8H8FN2: 151.07; found: 151.08.

Synthesis routes and methods II

Procedure details

A round-bottom flask was charged with tert-butyl 2-cyano-4-fluorobenzylcarbamate, (1.9 g, 7.591 mmol) then treated with trifluoroacetic acid (20 ml) at room temperature. After 1 h, the reaction mixture was concentrated to give a yellow oil which was dissolved in CHCl3 and re-concentrated to afford the title compound (2.01 g, 100% yield) as a pale yellow solid. LCMS (M+H) calcd for C8H8FN2: 151.07; found: 151.08.